Cas no 1805622-95-0 (Ethyl 2-amino-3-cyanoisonicotinate)

• Product Name: Ethyl 2-amino-3-cyanoisonicotinate
• CAS No: 1805622-95-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4899144
• Update Time: 2025-06-13

Ethyl 2-amino-3-cyanoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-cyanoisonicotinate

• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)6-3-4-12-8(11)7(6)5-10/h3-4H,2H2,1H3,(H2,11,12)
• InChI Key： ODYIUQLUXSXHLM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C=1C#N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-amino-3-cyanoisonicotinate

Recent Advances in the Application of Ethyl 2-amino-3-cyanoisonicotinate (CAS: 1805622-95-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-3-cyanoisonicotinate (CAS: 1805622-95-0) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both amino and cyano functional groups, has demonstrated remarkable versatility in the synthesis of biologically active molecules. Recent studies have highlighted its potential as a precursor for various pharmacophores, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel synthetic routes utilizing Ethyl 2-amino-3-cyanoisonicotinate for the preparation of pyrido[2,3-d]pyrimidine derivatives. These compounds showed promising activity against EGFR tyrosine kinase, with IC50 values in the low micromolar range. The research team optimized the reaction conditions using palladium-catalyzed cross-coupling reactions, achieving yields of up to 85% for key intermediates.

In antimicrobial research, a recent patent application (WO2023056789) describes the use of Ethyl 2-amino-3-cyanoisonicotinate in the synthesis of novel quinolone derivatives. These compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Molecular docking studies suggested that the cyano group at the 3-position plays a crucial role in binding to bacterial DNA gyrase.

The compound's unique chemical properties have also attracted attention in materials science. A 2024 publication in ACS Applied Materials & Interfaces reported its use as a precursor for nitrogen-rich carbon nanomaterials. When subjected to controlled pyrolysis at 800°C, Ethyl 2-amino-3-cyanoisonicotinate formed highly porous carbon structures with exceptional capacitance properties, potentially useful for energy storage applications.

From a synthetic chemistry perspective, researchers have developed innovative methodologies for functionalizing Ethyl 2-amino-3-cyanoisonicotinate. A recent Organic Letters paper described a metal-free, visible-light-mediated C-H arylation protocol that enables direct modification of the pyridine ring. This green chemistry approach significantly expands the structural diversity accessible from this versatile building block.

Pharmacokinetic studies of derivatives containing the Ethyl 2-amino-3-cyanoisonicotinate scaffold have shown favorable drug-like properties. A 2023 ADMET investigation demonstrated that these compounds generally exhibit good membrane permeability (Papp > 10 × 10^-6 cm/s in Caco-2 assays) and moderate plasma protein binding (60-75%), making them promising candidates for further drug development.

Future research directions for Ethyl 2-amino-3-cyanoisonicotinate include exploration of its applications in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and infectious disease targets.